Cas no 315683-83-1 (5-(4-methylphenyl)-N-2-(morpholin-4-yl)ethylthieno2,3-dpyrimidin-4-amine)

5-(4-Methylphenyl)-N-2-(morpholin-4-yl)ethylthieno[2,3-d]pyrimidin-4-amine is a thienopyrimidine derivative exhibiting potential as a bioactive compound in medicinal chemistry. Its structure combines a thienopyrimidine core with a 4-methylphenyl substituent and a morpholine-ethylamine side chain, which may enhance binding affinity and selectivity for specific biological targets. This compound is of interest in drug discovery due to its scaffold's versatility, often associated with kinase inhibition or modulation of cellular signaling pathways. Its synthetic route allows for further functionalization, making it a valuable intermediate for developing novel therapeutic agents. The morpholine moiety contributes to improved solubility and pharmacokinetic properties, while the thienopyrimidine core offers stability and diverse interaction capabilities.
5-(4-methylphenyl)-N-2-(morpholin-4-yl)ethylthieno2,3-dpyrimidin-4-amine structure
315683-83-1 structure
Product Name:5-(4-methylphenyl)-N-2-(morpholin-4-yl)ethylthieno2,3-dpyrimidin-4-amine
CAS No:315683-83-1
MF:C19H22N4OS
MW:354.469182491302
CID:6431251
PubChem ID:1147018
Update Time:2025-06-08

5-(4-methylphenyl)-N-2-(morpholin-4-yl)ethylthieno2,3-dpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

    • 5-(4-methylphenyl)-N-2-(morpholin-4-yl)ethylthieno2,3-dpyrimidin-4-amine
    • AKOS000539930
    • Oprea1_694730
    • MFCD02329363
    • Z31239380
    • MLS000528770
    • 5-(4-methylphenyl)-N-(2-morpholin-4-ylethyl)thieno[2,3-d]pyrimidin-4-amine
    • HMS2348E16
    • 315683-83-1
    • CCG-23288
    • SMR000121245
    • 5-(4-methylphenyl)-N-[2-(morpholin-4-yl)ethyl]thieno[2,3-d]pyrimidin-4-amine
    • CHEMBL1576560
    • Oprea1_565794
    • F1143-3262
    • (2-Morpholin-4-yl-ethyl)-(5-p-tolyl-thieno[2,3-d]pyrimidin-4-yl)-amine
    • N-(2-morpholinoethyl)-5-(p-tolyl)thieno[2,3-d]pyrimidin-4-amine
    • Thieno[2,3-d]pyrimidin-4-amine, 5-(4-methylphenyl)-N-[2-(4-morpholinyl)ethyl]-
    • Inchi: 1S/C19H22N4OS/c1-14-2-4-15(5-3-14)16-12-25-19-17(16)18(21-13-22-19)20-6-7-23-8-10-24-11-9-23/h2-5,12-13H,6-11H2,1H3,(H,20,21,22)
    • InChI Key: DLWFEKNOTMFPDS-UHFFFAOYSA-N
    • SMILES: C1=NC(NCCN2CCOCC2)=C2C(C3=CC=C(C)C=C3)=CSC2=N1

Computed Properties

  • Exact Mass: 354.15143251g/mol
  • Monoisotopic Mass: 354.15143251g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 412
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 78.5Ų

Experimental Properties

  • Density: 1.258±0.06 g/cm3(Predicted)
  • Boiling Point: 580.2±50.0 °C(Predicted)
  • pka: 6.77±0.10(Predicted)

5-(4-methylphenyl)-N-2-(morpholin-4-yl)ethylthieno2,3-dpyrimidin-4-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F1143-3262-2μmol
5-(4-methylphenyl)-N-[2-(morpholin-4-yl)ethyl]thieno[2,3-d]pyrimidin-4-amine
315683-83-1 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F1143-3262-5μmol
5-(4-methylphenyl)-N-[2-(morpholin-4-yl)ethyl]thieno[2,3-d]pyrimidin-4-amine
315683-83-1 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F1143-3262-10μmol
5-(4-methylphenyl)-N-[2-(morpholin-4-yl)ethyl]thieno[2,3-d]pyrimidin-4-amine
315683-83-1 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F1143-3262-20μmol
5-(4-methylphenyl)-N-[2-(morpholin-4-yl)ethyl]thieno[2,3-d]pyrimidin-4-amine
315683-83-1 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F1143-3262-1mg
5-(4-methylphenyl)-N-[2-(morpholin-4-yl)ethyl]thieno[2,3-d]pyrimidin-4-amine
315683-83-1 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F1143-3262-2mg
5-(4-methylphenyl)-N-[2-(morpholin-4-yl)ethyl]thieno[2,3-d]pyrimidin-4-amine
315683-83-1 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F1143-3262-3mg
5-(4-methylphenyl)-N-[2-(morpholin-4-yl)ethyl]thieno[2,3-d]pyrimidin-4-amine
315683-83-1 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F1143-3262-4mg
5-(4-methylphenyl)-N-[2-(morpholin-4-yl)ethyl]thieno[2,3-d]pyrimidin-4-amine
315683-83-1 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F1143-3262-5mg
5-(4-methylphenyl)-N-[2-(morpholin-4-yl)ethyl]thieno[2,3-d]pyrimidin-4-amine
315683-83-1 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F1143-3262-10mg
5-(4-methylphenyl)-N-[2-(morpholin-4-yl)ethyl]thieno[2,3-d]pyrimidin-4-amine
315683-83-1 90%+
10mg
$79.0 2023-05-17

Additional information on 5-(4-methylphenyl)-N-2-(morpholin-4-yl)ethylthieno2,3-dpyrimidin-4-amine

Introduction to 5-(4-methylphenyl)-N-2-(morpholin-4-yl)ethylthieno[2,3-d]pyrimidin-4-amine (CAS No. 315683-83-1)

5-(4-methylphenyl)-N-2-(morpholin-4-yl)ethylthieno[2,3-d]pyrimidin-4-amine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 315683-83-1, belongs to the class of thieno[2,3-d]pyrimidines, which are known for their broad spectrum of biological activities, including antiviral, anticancer, and anti-inflammatory properties. The presence of a thieno[2,3-d]pyrimidine core combined with substituents such as 4-methylphenyl and morpholin-4-yl enhances its pharmacological profile, making it a promising candidate for further investigation.

The structural complexity of 5-(4-methylphenyl)-N-2-(morpholin-4-yl)ethylthieno[2,3-d]pyrimidin-4-amine lies in its intricate arrangement of rings and functional groups. The thieno[2,3-d]pyrimidine scaffold is a fused ring system consisting of a thiophene ring connected to a pyrimidine ring, which provides a stable backbone for drug design. The 4-methylphenyl group attached to the thiophene ring introduces hydrophobicity and may influence the compound's binding affinity to biological targets. Additionally, the morpholin-4-yl group on the N-2 position adds a basic nitrogen atom, which can participate in hydrogen bonding and salt formation, further modulating its pharmacokinetic properties.

In recent years, there has been a growing interest in developing novel small molecules that target specific biological pathways associated with diseases. The thieno[2,3-d]pyrimidine derivatives have shown particular promise in this regard. For instance, studies have demonstrated that compounds with this core structure can inhibit kinases and other enzymes involved in cancer cell proliferation. The 5-(4-methylphenyl)-N-2-(morpholin-4-yl)ethylthieno[2,3-d]pyrimidin-4-amine is being investigated for its potential to disrupt these pathways by interacting with key proteins. Preliminary in vitro studies suggest that this compound exhibits moderate activity against certain cancer cell lines, making it an attractive candidate for further preclinical development.

The synthesis of 5-(4-methylphenyl)-N-2-(morpholin-4-yl)ethylthieno[2,3-d]pyrimidin-4-amine involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the formation of the thieno[2,3-d]pyrimidine core through cyclization reactions. Subsequent functionalization steps introduce the 4-methylphenyl and morpholin-4-yl groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to achieve the desired substitutions efficiently. The final product is characterized using spectroscopic methods (e.g., NMR, IR) and mass spectrometry to confirm its identity and purity.

One of the key challenges in pharmaceutical development is understanding how a compound behaves in vivo. Animal models are commonly used to assess the efficacy and safety of new drugs before they can be tested in humans. The 5-(4-methylphenyl)-N-2-(morpholin-4-yl)ethylthieno[2,3-d]pyrimidin-4-amine has been evaluated in several animal studies to determine its pharmacokinetic profile and potential side effects. These studies have provided valuable insights into how the compound is metabolized and excreted by the body. Additionally, they have helped identify any toxicological concerns that need to be addressed before human trials can begin.

The potential therapeutic applications of 5-(4-methylphenyl)-N-2-(morpholin-4-yilethieno[2,3-d]pyrimidin - - - - - - - - - - - - - - -- -- -- -- -- -- -- -- -- --- --- --- --- --- --- --- --- --- --- --- --- --- --- ---- 33333333333333333333

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司